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Compound of Interest

Compound Name: 4-lodopyridine

Cat. No.: B057791

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-iodopyridine (CAS No: 15854-87-2). The information is compiled from safety data sheets
and chemical databases to ensure a high standard of safety in a laboratory and research

environment.

Chemical and Physical Properties

4-lodopyridine is a halogenated heterocyclic compound used as a building block in the
synthesis of more complex molecules, particularly in pharmaceutical research.[1] It appears as
white to off-white crystals which may turn brown upon storage, indicating its sensitivity.[2]
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Property Value Source
Molecular Formula CsHalN [3]
Molecular Weight 205.00 g/mol [3]
Melting Point 94-99 °C [4]
Boiling Point 212-215°C [4]
Appearance White to off-white solid/crystals  [2]
Solubility Soluble in methanol [4]
Sensitivity Light sensitive [4115]

Hazard Identification and Classification

4-lodopyridine is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications.[3][6]

Hazard Class Category GHS Code Hazard Statement
Acute Toxicity, Oral Category 4 H302 Harmful if swallowed
Skin Irritation Category 2 H315 Causes skin irritation
o Causes serious eye

Eye Irritation Category 2 / 2A H319 o

Irritation
Specific Target Organ _

o _ May cause respiratory

Toxicity (Single Category 3 H335 L

irritation
Exposure)

Signal Word: Warning[3][6]

Hazard Pictograms:

lwsalt text

(GHSO07)
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Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to a strict experimental protocol is crucial when working with 4-iodopyridine. The
following sections outline a standard operating procedure for its use.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: All handling of 4-iodopyridine, including weighing and transfers, must be
conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[7] The
laboratory should be well-ventilated.[7][8]

o Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN166
(EU) or NIOSH (US) standards.[5][6][9]

o Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile or
neoprene).[7] Latex gloves are not recommended.[7]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with a particulate filter conforming to NIOSH (US) or EN 149 (EU) standards.

[6][°]

Storage and Handling Protocol

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.[7][9] A storage temperature of -20°C is recommended.[4] The
compound is light-sensitive and should be stored protected from light and under an inert
atmosphere.[5][9] Store locked up.[6]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[5][9]

e Handling: Avoid formation of dust.[5] Use non-sparking tools and ensure equipment is
properly grounded to prevent electrostatic discharge.[10][11] Do not eat, drink, or smoke in
the handling area.[6] Wash hands thoroughly after handling.[6][9]
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Spill Management Protocol

o Evacuation: Evacuate non-essential personnel from the spill area.
e Ventilation: Ensure the area is well-ventilated, using the fume hood to contain vapors.

o Containment: Wearing appropriate PPE, cover the spill with an inert absorbent material such
as sand or vermiculite.[8]

o Collection: Sweep or vacuum up the spilled material and place it into a suitable, labeled, and
closed container for hazardous waste disposal.[5]

o Decontamination: Clean the spill area thoroughly with soap and water.

» Disposal: Dispose of contaminated materials and waste according to institutional and local
regulations.[9]

First-Aid Measures

 If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[6] If
symptoms persist, seek medical attention.[5]

« If on Skin: Immediately wash the affected area with plenty of soap and water for at least 15
minutes.[5][9] Remove contaminated clothing and wash it before reuse.[6] If skin irritation
occurs, get medical help.[6]

 If in Eyes: Rinse cautiously with water for several minutes, holding the eyelids open.[9]
Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[5]
Seek immediate medical attention.[5]

« If Swallowed: Rinse mouth with water.[6] Do not induce vomiting. Call a POISON CENTER
or doctor if you feel unwell.[9]

Fire and Reactivity

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire.[5][6]
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e Reactivity: The material is stable under recommended storage conditions.[5] It is sensitive to
light.[5]

e Hazardous Decomposition Products: Combustion may produce hazardous products
including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (COz2).[5][9]

Logical Workflow for Handling 4-lodopyridine

The following diagram illustrates the decision-making process and necessary precautions for
safely handling 4-iodopyridine from procurement to disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=MO00014DA&productDescription=4-IODOPYRIDINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO00014DA&productDescription=4-IODOPYRIDINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO00014DA&productDescription=4-IODOPYRIDINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2545906&productDescription=4-IODOPYRIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b057791?utm_src=pdf-body
https://www.benchchem.com/product/b057791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Start:

Procurement of 4-lodopyridine

Pre-Use Checks:
- Verify SDS
- Check container integrity
- Plan experiment

'

Setup & PPE:
- Work in fume hood
- Wear goggles, lab coat, nitrile gloves

Handling & Use:

- Weigh/transfer in hood
- Avoid dust generation
- Keep container closed

I
1
Store unused reagent Expgrinpent Complalate

Storage:
- Cool, dry, dark, ventilated
- Store at -20°C
- Away from incompatibles

D

Dispose of empty contginer
& reaction waste

Spill Occurs! Personnel Exposure!

Spill Response:
- Evacuate & Ventilate First Aid:
- Use spill kit - Follow SDS instructions (Skin/Eyes/Inhalation)
- Absorb & Collect - Seek medical attention
- Decontaminate

Dispose of
contaminated items

Waste Disposal:
- Collect in labeled hazardous waste container
- Follow institutional protocols

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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